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Compound of Interest

Compound Name: Dienogest-d4

Cat. No.: B12415273 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. Dienogest-d4, a deuterated form of the

synthetic progestin Dienogest, requires meticulous disposal procedures due to its potential

health hazards and environmental impact. This guide provides essential, step-by-step

instructions for the proper disposal of Dienogest-d4, promoting laboratory safety and

environmental responsibility.

Hazard Profile of Dienogest
Dienogest is classified as a hazardous substance with several key risk factors that necessitate

careful handling and disposal. While a specific Safety Data Sheet (SDS) for Dienogest-d4 is

not readily available, the data for Dienogest provides a strong basis for its handling, assuming

similar or greater precautions are necessary for the deuterated form.

According to safety data, Dienogest is:

Suspected of causing genetic defects and cancer.[1][2]

May damage fertility or the unborn child and may cause harm to breast-fed children.[1][2]

Causes skin and serious eye irritation.[1]

May cause respiratory irritation.[1]

Very toxic to aquatic life with long-lasting effects.[1][3]
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The environmental persistence of Dienogest and its potential to form estrogenic

phototransformation products in water further underscore the critical need to prevent its release

into the environment.[4][5]

Quantitative Hazard Data
Hazard Classification GHS Hazard Statement Source

Germ Cell Mutagenicity
H341: Suspected of causing

genetic defects
[1]

Carcinogenicity
H351: Suspected of causing

cancer
[1][2]

Reproductive Toxicity
H360FD: May damage fertility.

May damage the unborn child.
[2]

Effects on or via lactation
H362: May cause harm to

breast-fed children
[2]

Hazardous to the Aquatic

Environment (Acute)
H400: Very toxic to aquatic life [1]

Hazardous to the Aquatic

Environment (Chronic)

H410: Very toxic to aquatic life

with long lasting effects
[1]

Experimental Protocol: Dienogest-d4 Disposal
This protocol outlines the necessary steps for the safe and compliant disposal of Dienogest-d4
waste in a laboratory setting.

1.0 Objective: To ensure the safe, environmentally responsible, and regulatory-compliant

disposal of Dienogest-d4 and associated contaminated materials.

2.0 Materials:

Dienogest-d4 waste (solid, liquid, and contaminated labware)

Appropriate hazardous waste container (clearly labeled, compatible material, e.g., plastic)[6]

Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat[7]
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Hazardous waste labels

Waste accumulation log

3.0 Procedure:

3.1 Waste Segregation and Collection:

Do not mix Dienogest-d4 waste with non-hazardous waste.[8]

Collect all solid waste, including contaminated gloves, weigh boats, and pipette tips, in a

designated, leak-proof hazardous waste container.

Collect liquid waste containing Dienogest-d4 in a separate, clearly labeled, and sealed

hazardous waste container.

If Dienogest-d4 is in a solvent, the solvent's hazardous characteristics (e.g., flammability)

must also be considered in labeling and storage.

Never dispose of Dienogest-d4 down the drain or in regular trash.[9][10]

3.2 Container Management:

Label the hazardous waste container with the words "Hazardous Waste," the full chemical

name "Dienogest-d4," and a clear description of the contents (e.g., "Solid waste

contaminated with Dienogest-d4").[6]

Keep the waste container securely closed except when adding waste.[6][8][11]

Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or

near the point of generation.[6][11]

Ensure the SAA is inspected weekly for leaks or deterioration of containers.[11]

3.3 Disposal Request:

Once the waste container is full, or before it has been in the SAA for one year (or as per

institutional policy), contact your institution's Environmental Health and Safety (EHS) office
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for pickup.[6][11]

Provide EHS with all necessary information about the waste as required.

3.4 Decontamination of Empty Containers:

An "empty" container that held Dienogest-d4 must be managed as hazardous waste unless

properly decontaminated.

For containers that held acutely toxic waste (P-listed), triple rinsing with a suitable solvent is

required. The rinsate must be collected and disposed of as hazardous waste.[8][10] While

Dienogest is not typically P-listed, its high toxicity warrants this best practice.

After triple rinsing, deface or remove the original label before disposing of the container as

regular trash or recycling, in accordance with institutional policy.[10]

Visualizing the Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of Dienogest-d4
waste.
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Caption: Workflow for the proper disposal of Dienogest-d4 waste.

By adhering to these procedures, laboratories can effectively manage the risks associated with

Dienogest-d4, ensuring the safety of personnel and the protection of the environment. Always
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consult your institution's specific chemical hygiene plan and waste disposal guidelines for

complete compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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